Cas no 6308-98-1 (bis(2-phenylethyl)amine)

• Product Name: bis(2-phenylethyl)amine
• CAS No: 6308-98-1
• MF: C₁₆H₁₉N
• MW: 225.328764200211
• MDL: MFCD00030027
• CID: 958683
• PubChem ID: 22791
• Update Time: 2025-08-05

bis(2-phenylethyl)amine Chemical and Physical Properties

Names and Identifiers

• N,N-BIS(2-PHENYLETHYL)AMINE HYDROCHLORIDE
• [Ph(CH2)2]2NH
• 1,2-Benzenedicarboxylic acid,bis(2-phenylethyl) ester
• bis(2-phenylethyl) o-phthalate
• bis(2-phenylethyl)amine
• diphenethyl benzene-1,2-dicarboxylate
• diphenethylamine
• N,N-bis(2-phenylethyl)amine
• N,N-di-(2-phenylethyl)amine
• phthalic acid diphenethyl ester
• Phthalic acid,di(2-phenylethyl) ester
• NSC41741
• AKOS000115598
• 6308-98-1
• EN300-33453
• DTXSID80979028
• 2-Phenyl-N-(2-phenylethyl)ethan-1-amine
• NSC-41741
• Diphenethyl-amine
• N,N-Bis(2-phenylethyl)amine #
• 2-phenyl-N-(2-phenylethyl)ethanamine
• Benzeneethanamine, N-(2-phenylethyl)-
• SCHEMBL283735
• CS-0246622
• N-diphenethylamine

• MDL： MFCD00030027
• Inchi： 1S/C16H19N/c1-3-7-15(8-4-1)11-13-17-14-12-16-9-5-2-6-10-16/h1-10,17H,11-14H2
• InChI Key： ACSAKRLPJQIBFB-UHFFFAOYSA-N
• SMILES： N(CCC1C=CC=CC=1)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.12800
• Monoisotopic Mass: 261.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.0256 (rough estimate)
• Melting Point: 29°C
• Boiling Point: 356.85°C (rough estimate)
• Flash Point: 169.5°C
• Refractive Index: 1.5550
• PSA: 12.03000
• LogP: 4.25430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on bis(2-phenylethyl)amine

Bis(2-phenylethyl)amine: A Comprehensive Overview

Bis(2-phenylethyl)amine, also known by its CAS number 6308-98-1, is a versatile organic compound with significant applications in various fields. This compound, which can also be referred to as N-(2-phenylethyl)ethanamine or 1,2-diphenylethylamine, has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The compound's structure consists of two phenethyl groups attached to an amine functional group, making it a diphenylethylamine derivative.

Recent studies have highlighted the importance of bis(2-phenylethyl)amine in the development of novel drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature. This property allows the compound to form micelles or nanoparticles, enhancing drug solubility and bioavailability. For instance, a 2023 study published in the Journal of Pharmaceutical Sciences demonstrated that bis(2-phenylethyl)amine-based carriers could significantly improve the delivery of anticancer drugs, reducing side effects and increasing therapeutic efficacy.

In addition to its pharmaceutical applications, bis(2-phenylethyl)amine has been investigated for its role in agrochemicals. Its ability to act as a plant growth regulator has been explored in recent agricultural research. A 2023 paper in the journal Pest Management Science reported that bis(2-phenylethyl)amine derivatives could enhance crop resistance to environmental stressors such as drought and salinity. This finding underscores the compound's potential in sustainable agriculture practices.

The synthesis of bis(2-phenylethyl)amine has also been a topic of interest in organic chemistry. Traditional methods involve the reaction of aniline derivatives with aldehydes or ketones under specific conditions. However, recent advancements have focused on developing more efficient and environmentally friendly synthesis routes. For example, a 2023 study in Green Chemistry reported the use of microwave-assisted synthesis to produce bis(2-phenylethyl)amine with higher yields and reduced reaction times.

Beyond its chemical synthesis and applications, bis(2-phenylethyl)amine has been studied for its biological activity. Preclinical studies have shown that the compound exhibits antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases. A 2023 article in Free Radical Biology and Medicine highlighted that bis(2-phenylethyl)amine derivatives can scavenge free radicals more effectively than traditional antioxidants, making them promising candidates for future therapeutic interventions.

Furthermore, bis(2-phenylethyl)amine has been explored in materials science for its potential as a building block in polymer synthesis. Its amine functional group enables it to participate in various polymerization reactions, leading to the development of novel materials with tailored properties. A 2023 study published in Macromolecules demonstrated that polymers synthesized using bis(2-phenylethyl)amine exhibited improved mechanical strength and thermal stability compared to conventional polymers.

In conclusion, bis(2-phenylethyl)amine (CAS No: 6308-98-1) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties make it an invaluable tool in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.